molecular formula C23H19ClN2O2S2 B2922208 (E)-3-((3-chlorobenzyl)thio)-2-(phenylsulfonyl)-3-(m-tolylamino)acrylonitrile CAS No. 866348-24-5

(E)-3-((3-chlorobenzyl)thio)-2-(phenylsulfonyl)-3-(m-tolylamino)acrylonitrile

Cat. No. B2922208
CAS RN: 866348-24-5
M. Wt: 454.99
InChI Key: PVMUFCCNXSGRPQ-GHVJWSGMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-3-((3-chlorobenzyl)thio)-2-(phenylsulfonyl)-3-(m-tolylamino)acrylonitrile, commonly known as CTAA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of CTAA is not fully understood, but it is believed to involve the inhibition of specific enzymes that are involved in cellular processes such as cell division and inflammation. CTAA has been shown to target specific proteins in cancer cells, leading to apoptosis or programmed cell death.
Biochemical and Physiological Effects:
CTAA has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that CTAA inhibits the growth of cancer cells and reduces inflammation. In vivo studies have demonstrated that CTAA has anti-tumor effects in animal models. CTAA has also been found to have low toxicity and good biocompatibility.

Advantages and Limitations for Lab Experiments

CTAA has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, the limitations of CTAA include its high cost and limited availability. Additionally, CTAA may not be suitable for certain experiments due to its specific properties and mechanism of action.

Future Directions

There are several future directions for the research on CTAA. One potential direction is the development of CTAA-based materials with unique properties for various applications. Another direction is the investigation of CTAA as a potential therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of CTAA and its potential side effects.
Conclusion:
In conclusion, CTAA is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis method of CTAA has been optimized to improve the yield and purity of the compound. CTAA has been investigated for its potential applications in pharmaceuticals, materials science, and agriculture. The mechanism of action of CTAA involves the inhibition of specific enzymes that are involved in cellular processes such as cell division and inflammation. CTAA has been found to exhibit various biochemical and physiological effects, including anti-tumor and anti-inflammatory properties. While CTAA has several advantages for lab experiments, its limitations include its high cost and limited availability. There are several future directions for the research on CTAA, including the development of CTAA-based materials and the investigation of CTAA as a potential therapeutic agent for various diseases.

Synthesis Methods

The synthesis of CTAA involves the reaction of 3-chlorobenzyl chloride with sodium thiosulfate to form 3-chlorobenzylthiol. This intermediate is then reacted with m-toluidine and phenylsulfonyl chloride to obtain CTAA. The synthesis method of CTAA has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

CTAA has been investigated for its potential applications in various fields, including pharmaceuticals, materials science, and agriculture. In pharmaceutical research, CTAA has been found to exhibit anti-tumor and anti-inflammatory properties. In materials science, CTAA has been used as a building block for the synthesis of novel materials with unique properties. In agriculture, CTAA has been studied for its potential as a pesticide.

properties

IUPAC Name

(E)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)methylsulfanyl]-3-(3-methylanilino)prop-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19ClN2O2S2/c1-17-7-5-10-20(13-17)26-23(29-16-18-8-6-9-19(24)14-18)22(15-25)30(27,28)21-11-3-2-4-12-21/h2-14,26H,16H2,1H3/b23-22+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVMUFCCNXSGRPQ-GHVJWSGMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)NC(=C(C#N)S(=O)(=O)C2=CC=CC=C2)SCC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=CC=C1)N/C(=C(/C#N)\S(=O)(=O)C2=CC=CC=C2)/SCC3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19ClN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

455.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.